Cas no 2034277-96-6 (4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine)

• Product Name: 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine
• CAS No: 2034277-96-6
• MF: C₁₃H₂₁N₃O₃S
• MW: 299.389141798019
• CID: 5333247
• Update Time: 2025-06-15

4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-((1-(ethylsulfonyl)piperidin-3-yl)oxy)-2,6-dimethylpyrimidine
• 4-(1-ethylsulfonylpiperidin-3-yl)oxy-2,6-dimethylpyrimidine
• 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine

• Inchi： 1S/C13H21N3O3S/c1-4-20(17,18)16-7-5-6-12(9-16)19-13-8-10(2)14-11(3)15-13/h8,12H,4-7,9H2,1-3H3
• InChI Key： YFBJHGCXCAYWEE-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCC(C1)OC1C=C(C)N=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 410
• XLogP3: 1.5
• Topological Polar Surface Area: 80.8

Additional information on 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine

Introduction to 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine (CAS No. 2034277-96-6)

4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine, identified by its CAS number 2034277-96-6, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both ethanesulfonyl and piperidin-3-yl moieties in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further exploration in medicinal chemistry.

The piperidin-3-yl group is particularly noteworthy, as it is commonly found in a variety of bioactive molecules. Piperidine derivatives are known for their ability to enhance the solubility and bioavailability of drugs, making them an attractive scaffold for pharmaceutical applications. In particular, the 3-position of the piperidine ring is often modified to introduce functional groups that can interact with biological targets, such as enzymes and receptors. The ethanesulfonyl moiety further contributes to the compound's pharmacological potential by providing a site for hydrogen bonding and other interactions with biological molecules.

The 2,6-dimethylpyrimidine core of this compound adds another layer of complexity and functionality. Pyrimidine derivatives are widely recognized for their role in various therapeutic areas, including antiviral, anticancer, and anti-inflammatory treatments. The dimethyl substitution at the 2 and 6 positions enhances the stability of the pyrimidine ring while also influencing its electronic properties, which can be critical for binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel compounds that combine multiple pharmacophoric units to achieve synergistic effects. The structure of 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine aligns well with this trend, as it incorporates both piperidine and pyrimidine moieties into a single molecule. This dual functionality makes it a promising candidate for further investigation in the development of new therapeutic agents.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The introduction of the ethanesulfonyl group onto the piperidine ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the functionalization of the pyrimidine ring with dimethyl groups necessitates careful selection of reagents and catalysts. Advances in synthetic methodologies have made it possible to construct such complex molecules more efficiently, but challenges remain in optimizing these processes for large-scale production.

The pharmacological evaluation of 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine has been a focus of recent research efforts. Initial studies have shown that this compound exhibits promising activity against various biological targets. For instance, it has demonstrated inhibitory effects on certain enzymes involved in cancer cell proliferation. Additionally, its interaction with specific receptors has been explored, suggesting potential applications in treating inflammatory diseases.

The use of computational methods has played a crucial role in understanding the binding properties of this compound. Molecular docking simulations have been employed to predict how 4-{[1-(ethanesulfonyl)piperidin-3-yl]oxy}-2,6-dimethylpyrimidine interacts with target proteins. These simulations have provided valuable insights into the compound's binding affinity and selectivity, guiding further optimization efforts.

In conclusion, 4-{[1-(ethanesulfonyl strong>)piperidin-3-yl] strong>}oxy}-2,6-dimethylpyrimidine (CAS No. 2034277-96-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a compelling candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutic agents.